Cas no 4307-26-0 (4,6-bis{[(4-methylphenyl)sulfonyl]oxy}cyclohexane-1,2,3,5-tetrayl tetraacetate)

4,6-bis{[(4-methylphenyl)sulfonyl]oxy}cyclohexane-1,2,3,5-tetrayl tetraacetate structure
4307-26-0 structure
Product Name:4,6-bis{[(4-methylphenyl)sulfonyl]oxy}cyclohexane-1,2,3,5-tetrayl tetraacetate
CAS No:4307-26-0
MF:C28H32O14S2
MW:656.675287246704
CID:928711
PubChem ID:291611
Update Time:2025-04-19

4,6-bis{[(4-methylphenyl)sulfonyl]oxy}cyclohexane-1,2,3,5-tetrayl tetraacetate Chemical and Physical Properties

Names and Identifiers

    • 4,6-bis{[(4-methylphenyl)sulfonyl]oxy}cyclohexane-1,2,3,5-tetrayl tetraacetate
    • DTXSID30303137
    • NSC-156931
    • NSC156931
    • 4307-26-0
    • Inchi: 1S/C28H32O14S2/c1-15-7-11-21(12-8-15)43(33,34)41-27-24(38-18(4)30)23(37-17(3)29)25(39-19(5)31)28(26(27)40-20(6)32)42-44(35,36)22-13-9-16(2)10-14-22/h7-14,23-28H,1-6H3
    • InChI Key: NBBPHNWHHVOAFZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC1C(C(C(C(C1OC(C)=O)OS(C1C=CC(C)=CC=1)(=O)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 656.12336
  • Monoisotopic Mass: 656.12334804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 14
  • Complexity: 1170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 209Ų

Experimental Properties

  • PSA: 191.94
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